(3-Chloro-5-methylthiophen-2-yl)(phenyl)methanol

• Molecular Formula: C12H11ClOS
• Molecular Weight: 238.73 g/mol
• IUPAC Name: (3-chloro-5-methylthiophen-2-yl)-phenylmethanol
• InChI: InChI=1S/C12H11ClOS/c1-8-7-10(13)12(15-8)11(14)9-5-3-2-4-6-9/h2-7,11,14H,1H3
• InChI Key: YNEBVQXLFKAENG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(S1)C(C2=CC=CC=C2)O)Cl

Description

(3-Chloro-5-methylthiophen-2-yl)(phenyl)methanol is a substituted thiophene derivative featuring a chlorinated and methylated thiophene ring linked to a phenyl group via a hydroxymethyl bridge. Thiophene-based compounds are known for their aromatic stability, sulfur-mediated electronic effects, and versatility in synthetic modifications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Chloro-5-methylthiophen-2-yl)(phenyl)methanol typically involves the reaction of 3-chloro-5-methylthiophene with phenylmethanol under specific conditions. The reaction may require a catalyst and controlled temperature to ensure the desired product is obtained .

Industrial Production Methods

In industrial settings, the production of (3-Chloro-5-methylthiophen-2-yl)(phenyl)methanol may involve large-scale chemical reactors and optimized reaction conditions to maximize yield and purity. The process may include steps such as purification and crystallization to obtain the final product .

Chemical Reactions Analysis

Types of Reactions

(3-Chloro-5-methylthiophen-2-yl)(phenyl)methanol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into different thiophene derivatives.

Substitution: The chlorine atom in the thiophene ring can be substituted with other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can produce various substituted thiophene derivatives .

Scientific Research Applications

(3-Chloro-5-methylthiophen-2-yl)(phenyl)methanol has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of other thiophene derivatives.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications in drug development.

Industry: Utilized in the production of advanced materials and as a building block in organic synthesis.

Mechanism of Action

The mechanism of action of (3-Chloro-5-methylthiophen-2-yl)(phenyl)methanol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and biological context .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The following compounds are selected for comparison based on structural similarities (heterocyclic cores, substituents, or functional groups):

a. Target Compound : (3-Chloro-5-methylthiophen-2-yl)(phenyl)methanol

• Molecular Formula : C₁₂H₁₁ClOS (calculated).
• Key Features :
  • Thiophene ring : Sulfur atom enhances aromatic stability and electron delocalization compared to oxygen-containing analogs.
  • Substituents : Chlorine (electron-withdrawing) at position 3 and methyl (electron-donating) at position 5 create electronic asymmetry.
  • Hydroxymethyl bridge : Facilitates hydrogen bonding and influences solubility.

b. (4-Chloro-3-fluoro-5-methylfuran-2-yl)(phenyl)methanol (CAS 1443324-44-4)

• Molecular Formula : C₁₃H₁₁ClFO.
• Substituents: Chlorine (position 4), fluorine (position 3), and methyl (position 5) introduce steric and electronic effects distinct from the target compound. Hydroxymethyl bridge: Similar functional group but differing heterocyclic core may alter metabolic pathways.

c. (3-(4-(Methylthio)phenyl)-1-phenyl-1H-pyrazol-4-YL)methanol (CAS 618383-30-5)

• Molecular Formula : C₁₇H₁₆N₂OS.
• Key Features :
  • Pyrazole ring : Nitrogen-rich heterocycle with basic character, contrasting with the neutral thiophene.
  • Methylthio group : Sulfur-containing substituent may increase lipophilicity but differs in positioning from the target compound.
  • Toxicity Profile : Classified as a skin/eye irritant and specific organ toxicant, highlighting the importance of substituent effects on safety.

Comparative Data Table

Property	Target Compound	Furan Analog	Pyrazole Analog
Molecular Weight	~238.73 (calculated)	240.66	296.4
Heterocyclic Core	Thiophene (S)	Furan (O)	Pyrazole (N)
Substituents	3-Cl, 5-Me	4-Cl, 3-F, 5-Me	4-(Methylthio)phenyl, 1-phenyl
Electron Effects	Mixed (EWG + EDG)	Strong EWG (F, Cl) + EDG (Me)	EWG (methylthio) + aromatic N
Potential Reactivity	Moderate (S-mediated)	High (O-mediated)	High (N-mediated)
Reported Toxicity	Not available	Not available	Skin/eye irritation, organ toxicity

Key Research Findings and Implications

Chlorine and methyl groups may sterically hinder interactions in biological systems compared to the smaller fluorine substituent in the furan analog.

Toxicity Considerations :

• The pyrazole analog’s classification as a skin irritant underscores the need to evaluate similar hazards in the target compound, particularly given shared hydroxymethyl and aromatic moieties .

Computational Insights :

• Tools like Mercury CSD (for crystal packing analysis) and SHELX (for crystallographic refinement) could elucidate structural differences in analogs, though specific data are lacking .

Biological Activity

(3-Chloro-5-methylthiophen-2-yl)(phenyl)methanol is an organic compound characterized by a thiophene ring with chlorine and methyl substitutions, linked to a phenolic hydroxymethyl group. This unique structure positions it as a candidate for various biological activities, particularly in medicinal chemistry and drug development. The presence of halogen substituents often enhances the lipophilicity and metabolic stability of organic molecules, influencing their pharmacokinetic properties.

Chemical Structure

The molecular structure of (3-Chloro-5-methylthiophen-2-yl)(phenyl)methanol can be represented as follows:

$$\text{C}_{13}\text{H}_{12}\text{ClS}$$

This compound features:

• A thiophene ring with a chlorine atom at position 3 and a methyl group at position 5.
• A phenolic hydroxymethyl group attached to the thiophene.

The biological activity of (3-Chloro-5-methylthiophen-2-yl)(phenyl)methanol is likely mediated through its interaction with specific molecular targets such as enzymes or receptors. The compound's ability to bind to these targets can modulate their activity, leading to various pharmacological effects. Techniques like molecular docking simulations and in vitro assays are commonly employed to predict its pharmacological profile and potential therapeutic uses.

Biological Activities

Research indicates that compounds structurally similar to (3-Chloro-5-methylthiophen-2-yl)(phenyl)methanol exhibit a range of biological activities, including:

• Antimicrobial Properties : Compounds with thiophene rings have been shown to possess antimicrobial activity, suggesting potential applications in treating infections.
• Antioxidant Activity : The phenolic component may contribute to antioxidant properties, which are beneficial in preventing oxidative stress-related diseases.
• Anticancer Activity : Preliminary studies suggest that derivatives of this compound could inhibit cancer cell proliferation, although specific data on (3-Chloro-5-methylthiophen-2-yl)(phenyl)methanol is limited .

Case Studies and Research Findings

Several studies have explored the biological activities of similar compounds, providing insights into potential applications:

Table 1: Comparison of Biological Activities

Compound Name	Structure Features	Notable Activities
5-Methylthiophene	Thiophene ring with methyl substitution	Antimicrobial properties
Phenylmethanol	Simple phenolic compound	Antioxidant properties
3-Chloroaniline	Aniline derivative with chlorine	Used in dye synthesis
4-Chlorobenzaldehyde	Aldehyde derivative of chlorobenzene	Precursor in organic synthesis

The uniqueness of (3-Chloro-5-methylthiophen-2-yl)(phenyl)methanol lies in its specific combination of structural features, which may lead to distinct reactivity patterns and biological interactions compared to other compounds listed above .

Empirical Testing

The specific biological activity of (3-Chloro-5-methylthiophen-2-yl)(phenyl)methanol would require empirical testing through in vitro and in vivo assays. Such studies are essential for confirming the compound's efficacy and safety profile.